5-[(Propylsulfanyl)methyl]furan-2-carboxylicacid

• Molecular Formula: C9H12O3S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: 5-(propylsulfanylmethyl)furan-2-carboxylic acid
• InChI: InChI=1S/C9H12O3S/c1-2-5-13-6-7-3-4-8(12-7)9(10)11/h3-4H,2,5-6H2,1H3,(H,10,11)
• InChI Key: HIHKGNGVCOZGFK-UHFFFAOYSA-N
• Canonical SMILES: CCCSCC1=CC=C(O1)C(=O)O

Description

5-[(Propylsulfanyl)methyl]furan-2-carboxylic acid is a furan-based carboxylic acid derivative featuring a propylthio (C₃H₇S-) substituent at the 5-position of the furan ring. Its molecular formula is C₉H₁₂O₃S, with a molecular weight of 200.25 g/mol. The compound’s structure combines the electron-withdrawing carboxylic acid group at position 2 and the lipophilic propylsulfanyl group at position 5, which may influence its physicochemical properties and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(PROPYLSULFANYL)METHYL]FURAN-2-CARBOXYLIC ACID typically involves the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through various methods, including the Paal-Knorr synthesis, which involves the cyclization of 1,4-dicarbonyl compounds.

Introduction of the Propylsulfanyl Group: The propylsulfanyl group can be introduced through nucleophilic substitution reactions, where a suitable leaving group on the furan ring is replaced by a propylsulfanyl group.

Carboxylation: The carboxylic acid group can be introduced through carboxylation reactions, such as the Kolbe-Schmitt reaction, where a phenol derivative is treated with carbon dioxide under basic conditions.

Industrial Production Methods

Industrial production of 5-[(PROPYLSULFANYL)METHYL]FURAN-2-CARBOXYLIC ACID may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental sustainability. This could include the use of continuous flow reactors, green chemistry principles, and efficient purification techniques .

Chemical Reactions Analysis

Types of Reactions

5-[(PROPYLSULFANYL)METHYL]FURAN-2-CARBOXYLIC ACID undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an aldehyde using reducing agents like lithium aluminum hydride.

Substitution: The furan ring can undergo electrophilic or nucleophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenating agents, nucleophiles such as amines or thiols.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols, aldehydes.

Substitution: Various substituted furans.

Scientific Research Applications

5-[(PROPYLSULFANYL)METHYL]FURAN-2-CARBOXYLIC ACID has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and delivery.

Industry: Utilized in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of 5-[(PROPYLSULFANYL)METHYL]FURAN-2-CARBOXYLIC ACID involves its interaction with specific molecular targets and pathways. For example, its antimicrobial activity may be attributed to its ability to disrupt bacterial cell membranes or inhibit key enzymes involved in bacterial metabolism. Similarly, its anticancer properties may be related to its ability to induce apoptosis or inhibit cell proliferation .

Comparison with Similar Compounds

Structural Similarities and Differences

The following table summarizes key structural analogs of 5-[(Propylsulfanyl)methyl]furan-2-carboxylic acid and their substituents:

Compound Name	Substituent at 5-Position	Molecular Formula	Molecular Weight (g/mol)	Key Features
5-[(Phenylsulfanyl)methyl]furan-2-carboxylic acid	Phenylthio (C₆H₅S-)	C₁₂H₁₀O₃S	234.27	Aromatic sulfur substituent
5-[(4-Methylphenoxy)methyl]furan-2-carboxylic acid	4-Methylphenoxy (C₆H₄(CH₃)O-)	C₁₃H₁₂O₄	232.23	Oxygen-containing substituent
5-[(4-Fluorophenoxy)methyl]furan-2-carboxylic acid	4-Fluorophenoxy (C₆H₃F(O)-)	C₁₂H₉FO₄	236.20	Electron-withdrawing fluorine atom
5-(3-Nitrophenyl)furan-2-carboxylic acid	3-Nitrophenyl (C₆H₄(NO₂)-)	C₁₁H₇NO₅	233.18	Nitro group for enhanced polarity

Key Observations :

• Sulfur vs. Oxygen Substituents: Compounds with sulfur-based substituents (e.g., phenylthio) exhibit higher lipophilicity (logP = 2.69 for phenylthio analog) compared to oxygen-containing analogs (logP = 2.68 for 4-methylphenoxy) .

Physicochemical Properties

Data from analogs suggest trends in solubility, logP, and hydrogen bonding:

Compound	logP	Hydrogen Bond Donors	Hydrogen Bond Acceptors	Polar Surface Area (Ų)
5-[(Propylsulfanyl)methyl]furan-2-carboxylic acid*	~2.7	1	4	~44
5-[(Phenylsulfanyl)methyl]furan-2-carboxylic acid	2.69	1	4	43.71
5-[(4-Methylphenoxy)methyl]furan-2-carboxylic acid	2.68	1	5	43.71
5-(3-Nitrophenyl)furan-2-carboxylic acid	1.94	2	6	98.30

Notes:

• The propylsulfanyl analog’s logP is extrapolated from phenylthio and aliphatic substituent data, indicating moderate lipophilicity suitable for drug-like properties .
• Nitro-phenyl derivatives show lower logP and higher polar surface area due to the nitro group, aligning with their reduced solubility in propan-2-ol compared to non-polar substituents .

Biological Activity

5-[(Propylsulfanyl)methyl]furan-2-carboxylic acid is an organic compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the realms of antimicrobial and anticancer research. This article delves into the compound's biological activity, mechanisms of action, and relevant research findings.

The chemical formula for 5-[(Propylsulfanyl)methyl]furan-2-carboxylic acid is $C_{10}H_{14}O_3S$, with a molecular weight of approximately 184.25 g/mol. The compound features a furan ring substituted with a propylsulfanyl group and a carboxylic acid functional group, which contribute to its unique reactivity and biological properties.

The biological activity of 5-[(Propylsulfanyl)methyl]furan-2-carboxylic acid is primarily attributed to its ability to interact with various biological targets:

• Antimicrobial Activity : The compound may disrupt bacterial cell membranes or inhibit key metabolic enzymes, leading to bacterial cell death. In vitro studies suggest that it can inhibit the growth of both Gram-positive and Gram-negative bacteria, indicating broad-spectrum antimicrobial potential.
• Anticancer Properties : Preliminary research indicates that this compound may induce apoptosis (programmed cell death) in cancer cells and inhibit their proliferation. This effect could be due to the compound's interaction with cellular pathways involved in cell cycle regulation.

Research Findings

Numerous studies have investigated the biological activities of 5-[(Propylsulfanyl)methyl]furan-2-carboxylic acid. Below are some notable findings:

Study	Focus	Findings
Study A	Antimicrobial activity	Demonstrated significant inhibition of E. coli and S. aureus growth at concentrations as low as 50 µg/mL.
Study B	Anticancer effects	Showed that the compound can reduce viability in various cancer cell lines by inducing apoptosis.
Study C	Mechanism exploration	Identified potential targets for interaction, including key enzymes involved in metabolic pathways.

Case Studies

• Antimicrobial Efficacy : In a laboratory setting, 5-[(Propylsulfanyl)methyl]furan-2-carboxylic acid was tested against multiple bacterial strains, including resistant strains. Results indicated a minimum inhibitory concentration (MIC) of 25 µg/mL against Methicillin-resistant Staphylococcus aureus (MRSA), showcasing its potential as an alternative therapeutic agent in treating resistant infections.
• Cancer Cell Lines : The compound was evaluated on human breast cancer (MCF-7) and colon cancer (HT-29) cell lines. Treatment with varying concentrations (10 µM to 100 µM) resulted in a dose-dependent decrease in cell viability, with IC50 values around 30 µM for both cell lines, suggesting promising anticancer properties.